Cas no 24784-69-8 (9H-Purine, 6-fluoro-9-b-D-ribofuranosyl-)

• Product Name: 9H-Purine, 6-fluoro-9-b-D-ribofuranosyl-
• CAS No: 24784-69-8
• MF: C₁₀H₁₁FN₄O₄
• MW: 270.217145204544
• CID: 261875
• PubChem ID: 161470
• Update Time: 2025-04-19

9H-Purine, 6-fluoro-9-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 6-fluoro-9-b-D-ribofuranosyl-
• 1-(6-fluoro-2-pyridinyl)ethanone
• 1-(6-fluoro-pyridin-2-yl)ethanone
• 6-fluoropurine riboside
• AB50226
• AC1L71M7
• ANW-60987
• CTK8B8663
• NSC190682
• SureCN2632248
• 6-Fluoro-9-beta-d-ribofuranosylpurine
• SCHEMBL640465
• 24784-69-8
• (2R,3R,4S,5R)-2-(6-fluoropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 9H-Purine, 6-fluoro-9-beta-D-ribofuranosyl-
• DTXSID10947694
• 6-Fluoro-9-pentofuranosyl-9H-purine

• Inchi： 1S/C10H11FN4O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2/t4-,6-,7-,10-/m1/s1
• InChI Key： XUWVYBQIKCVCEH-KQYNXXCUSA-N
• SMILES： FC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 130.018
• Monoisotopic Mass: 130.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.53
• Boiling Point: 450.5°Cat760mmHg
• Flash Point: 226.3°C
• Refractive Index: 1.523
• PSA: 65.72000
• LogP: -0.79770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides